Cas no 190906-80-0 (Methyl 3-(propylamino)butanoate)
190906-80-0 structure
Product Name:Methyl 3-(propylamino)butanoate
CAS No:190906-80-0
MF:C8H17NO2
MW:159.2260825634
CID:2109352
Update Time:2023-08-04
Methyl 3-(propylamino)butanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-(propylamino)butanoate
- Methyl 3-(propylamino)butanoate
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- Inchi: 1S/C8H17NO2/c1-4-5-9-7(2)6-8(10)11-3/h7,9H,4-6H2,1-3H3
- InChI Key: DIAIOTXDAWJIEY-UHFFFAOYSA-N
- SMILES: O(C)C(CC(C)NCCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 115
- Topological Polar Surface Area: 38.3
Methyl 3-(propylamino)butanoate Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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